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Infection Risks with Umbralisib

The table below summarizes infection-related adverse events and relevant prophylaxis context from clinical

trials and integrated safety analyses.

Aspect Details from Clinical Data

Overall Serious infections (e.g., pneumonia) reported; any-grade infections are common [1]
Infection Risk [2].

Specific Pneumocystis jirovecii pneumonia (PJP) and other opportunistic infections reported
Pathogens in class of Bruton's tyrosine kinase (BTK) inhibitors (e.g., ibrutinib) used in similar
patient populations [3] [4].

| Prophylaxis Evidence & Context | < PJP Prophylaxis: Effective (no PJP cases in 130 patients on
prophylaxis) but routine use not universally mandated; one trial mandated PJP and antiviral prophylaxis
within 7 days of study start, which could later be discontinued at investigator's discretion [3] [5]. * Antiviral
Prophylaxis: Suggested for herpes simplex virus (HSV) and varicella-zoster virus (VZV) reactivation, in

line with general PI3K inhibitor recommendations [4]. |

Proposed Prophylaxis Framework for Researchers
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For preclinical and clinical development work, you can construct a risk mitigation plan based on the

observed safety data and practices for similar agents.

Consider PJP Prophylaxis Consider Antiviral Prophylaxis Pre-Treatment Screening
« e.g., Trimethoprin oxazole (TMP-SMX) + e.g., Acyclovir « Consider CMV serology
roids « To prevent HSVVZV reactivation « Screen for Hepatitis B/C

Click to download full resolution via product page

Critical Considerations for Protocol Design

¢ Patient Population: Infection risk is compounded by factors such as heavily pretreated patients,
advanced disease stage, and cytopenias caused by both the underlying hematologic malignancy and
its treatment [5] [2].

e Concomitant Medications: Using corticosteroids or other immunosuppressants to manage other
drug-related adverse events (e.g., non-infectious colitis) significantly increases the risk of
opportunistic infections, making prophylaxis more critical [4].

o Agent-Specific Profile: Compared to some other PI3Kd inhibitors, umbralisib demonstrated a
relatively lower incidence of immune-mediated toxicities and treatment discontinuations due to
adverse events in clinical trials, which may influence the perceived need for aggressive prophylaxis

[1] [5] [2].

Experimental Guidance Summary

For your technical support documentation, you can frame the guidance as follows:
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Experimental Phase Recommended Action Regarding Infection Prophylaxis

In Vitro / Animal Studies Not applicable.

| Clinical Trial Protocol Design | * Strongly consider mandating PJP and antiviral prophylaxis at study
initiation. * Define clear criteria in the protocol for prophylaxis discontinuation or modification. « Implement
rigorous and predefined monitoring schedules for cytomegalovirus (CMV) and other latent viruses. | |
Clinical Practice (Historical Context) | Prophylaxis was not considered universally mandatory but was

applied based on individual patient risk assessment and physician discretion [3]. |

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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